1-(Pyrimidin-4-yl)propan-1-amine
Cat. No. B8495064
M. Wt: 137.18 g/mol
InChI Key: GNLDWYBKSSRWEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08440666B2
Procedure details
2-[1-(Pyrimidin-4-yl)propyl]isoindoline-1,3-dione (292 mg, 1.09 mmol) in methanol (2 mL) was stirred with hydrazine monohydrate (153 μL, 3.15 mmol) at room temperature for 16 hours. After completion of the reaction, the solid was filtered off with chloroform, and the filtrate was evaporated under reduced pressure repeatedly to give the desired product (84% yield).
Name
2-[1-(Pyrimidin-4-yl)propyl]isoindoline-1,3-dione
Quantity
292 mg
Type
reactant
Reaction Step One
Name
Yield
84%
Identifiers
|
REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][C:4]([CH:7]([N:10]2C(=O)C3C(=CC=CC=3)C2=O)[CH2:8][CH3:9])=[N:3][CH:2]=1.O.NN>CO>[N:1]1[CH:6]=[CH:5][C:4]([CH:7]([NH2:10])[CH2:8][CH3:9])=[N:3][CH:2]=1 |f:1.2|
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Inputs
Step One
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Name
|
2-[1-(Pyrimidin-4-yl)propyl]isoindoline-1,3-dione
|
|
Quantity
|
292 mg
|
|
Type
|
reactant
|
|
Smiles
|
N1=CN=C(C=C1)C(CC)N1C(C2=CC=CC=C2C1=O)=O
|
|
Name
|
|
|
Quantity
|
153 μL
|
|
Type
|
reactant
|
|
Smiles
|
O.NN
|
|
Name
|
|
|
Quantity
|
2 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
After completion of the reaction
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
the solid was filtered off with chloroform
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the filtrate was evaporated under reduced pressure repeatedly
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N1=CN=C(C=C1)C(CC)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 84% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
